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Compound of Interest

Compound Name: 1,3-Dibenzoylpropane

Cat. No.: B1583371

An In-depth Technical Guide on 1,3-Dibenzoylpropane

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This document provides a concise technical overview of 1,3-Dibenzoylpropane,
focusing on its molecular weight and chemical formula.

Molecular Properties of 1,3-Dibenzoylpropane

1,3-Dibenzoylpropane, also known by its IUPAC name 1,5-diphenylpentane-1,5-dione, is a
chemical compound utilized in various research applications.[1][2] The key molecular identifiers
for this compound are summarized in the table below.

Property Value
Molecular Formula C17H1602[1][2][3]
Molecular Weight 252.31 g/mol [1][2][3]

] C1=CC=C(C=C1)C(=0)CCcCC(=0)Cc2=CC=CC=
Canonical SMILES

C2[1]
InChl Key YOLLTWVIOASMFW-UHFFFAOY SA-N[4][5]
CAS Number 6263-83-8[1][2][3]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1583371?utm_src=pdf-interest
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://buildingblock.bocsci.com/product/1-3-dibenzoylpropane-cas-6263-83-8-323463.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibenzoylpropane
https://buildingblock.bocsci.com/product/1-3-dibenzoylpropane-cas-6263-83-8-323463.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibenzoylpropane
https://www.scbt.com/p/1-3-dibenzoylpropane-6263-83-8
https://buildingblock.bocsci.com/product/1-3-dibenzoylpropane-cas-6263-83-8-323463.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibenzoylpropane
https://www.scbt.com/p/1-3-dibenzoylpropane-6263-83-8
https://buildingblock.bocsci.com/product/1-3-dibenzoylpropane-cas-6263-83-8-323463.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-dibenzoylpropane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/362069
https://buildingblock.bocsci.com/product/1-3-dibenzoylpropane-cas-6263-83-8-323463.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibenzoylpropane
https://www.scbt.com/p/1-3-dibenzoylpropane-6263-83-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The molecular formula, C17H1602, indicates that each molecule of 1,3-Dibenzoylpropane is
composed of 17 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms.[1][2][3] The
molecular weight is a critical parameter in experimental protocols, particularly for calculating
molar concentrations and reaction stoichiometry.[6]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the logical flow from the common name of the compound to its
fundamental molecular properties.
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1,3-Dibenzoylpropane : Molecular Formula: C17H1602 | Molecular Weight: 252.31 g/mol
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Chemical Identifier Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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